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Compound of Interest

Compound Name: Arctigenin mustard

Cat. No.: B1665603

Introduction

Arctigenin is a bioactive lignan predominantly isolated from plants of the Arctium genus,
commonly known as burdock.[1][2] It has garnered significant attention from the scientific
community for its diverse pharmacological properties, including anti-inflammatory, anti-tumor,
antioxidant, and antiviral activities.[3][4] In cell-based research, arctigenin serves as a valuable
tool for investigating cellular mechanisms and signaling pathways. Studies have shown its
ability to modulate key pathways such as NF-kB, PI3K/Akt, MAPK, and JAK/STAT, making it a
compound of interest in cancer, inflammation, and neurodegenerative disease research.[3][5]

[6]7]

Proper preparation of a stable, concentrated stock solution is the critical first step for obtaining
reliable and reproducible results in cell culture experiments. This document provides a detailed
protocol for preparing an arctigenin stock solution and summarizes essential data for its use.

Quantitative Data Summary

Arctigenin is a crystalline solid that exhibits poor solubility in aqueous solutions but is soluble in
several organic solvents.[8] For cell culture applications, Dimethyl Sulfoxide (DMSO) is the
most commonly used solvent due to its high solubilizing capacity and compatibility with most
cell lines at low final concentrations.

Table 1: Properties and Solubility of Arctigenin
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Property Value Reference
Molecular Formula C21H2406 [8]
Molecular Weight 372.4 g/mol [8]
Appearance Crystalline solid [8]
Storage Temperature -20°C [8]

- 212 mg/mL (=32.2 mM) to 74
Solubility in DMSO [8][9][10]
mg/mL (~198.7 mM)

Solubility in DMF ~20 mg/mL (~53.7 mM) [8]
Solubility in Ethanol ~0.5 mg/mL (~1.34 mM) [8]
Aqueous Solubility Sparingly soluble [8]

Note: The reported solubility in DMSO can vary. It is recommended to use fresh, anhydrous
DMSO for maximum solubility.[9]

Experimental Protocols

This section details the procedure for preparing a 10 mM stock solution of arctigenin in DMSO,
a common starting concentration for cell culture experiments.

Materials and Equipment

 Arctigenin powder (purity >295%)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
 Sterile, amber or foil-wrapped microcentrifuge tubes (1.5 mL)
o Sterile, polypropylene conical tubes (15 mL or 50 mL)

o Calibrated analytical balance

o \ortex mixer
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 Sterile syringe filters (0.22 um pore size, PTFE or other DMSO-compatible membrane)
o Sterile syringes
o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Workflow for Stock Solution Preparation

The following diagram illustrates the key steps for preparing a sterile arctigenin stock solution.
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Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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